Cas no 950522-83-5 (Tert-butyl (1-ethynylcyclohexyl)carbamate)

• Product Name: Tert-butyl (1-ethynylcyclohexyl)carbamate
• CAS No: 950522-83-5
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD24467112
• CID: 4721914
• PubChem ID: 75412492
• Update Time: 2025-10-29

Tert-butyl (1-ethynylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1-ethynylcyclohexyl)carbamate
• FCH1660246
• BB0295930
• T5561
• carbamic acid, (1-ethynylcyclohexyl)-, 1,1-dimethylethyl ester
• Tert-butyl (1-ethynylcyclohexyl)carbamate

• MDL： MFCD24467112
• Inchi： 1S/C13H21NO2/c1-5-13(9-7-6-8-10-13)14-11(15)16-12(2,3)4/h1H,6-10H2,2-4H3,(H,14,15)
• InChI Key： JQTUMANHLGZZEL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C#C)CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl (1-ethynylcyclohexyl)carbamate

Exploring the Potential of Tert-butyl (1-ethynylcyclohexyl)carbamate

The compound with CAS No. 950522-83-5, known as Tert-butyl (1-ethynylcyclohexyl)carbamate, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of carbamates, which are widely used in various applications due to their unique chemical properties. The tert-butyl group attached to the molecule contributes to its stability and reactivity, making it a valuable compound for research and industrial purposes.

Recent studies have highlighted the potential of Tert-butyl (1-ethynylcyclohexyl)carbamate in drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for encapsulating pharmaceutical agents. Researchers have demonstrated that this compound can enhance the bioavailability of drugs by protecting them from enzymatic degradation in the digestive tract. This property has led to its consideration in the development of targeted drug delivery systems, which aim to minimize side effects and improve therapeutic outcomes.

In addition to its pharmaceutical applications, Tert-butyl (1-ethynylcyclohexyl)carbamate has shown promise in the field of polymer chemistry. The ethynyl group present in the molecule enables it to undergo click chemistry reactions, which are highly efficient and selective. By incorporating this compound into polymer networks, scientists have created materials with improved mechanical properties and thermal stability. These materials have potential applications in aerospace, automotive industries, and advanced electronics.

The synthesis of Tert-butyl (1-ethynylcyclohexyl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have made the synthesis more efficient and scalable, reducing production costs and environmental impact. The use of transition metal catalysts has been particularly beneficial in optimizing the reaction conditions for this compound.

Another area where Tert-butyl (1-ethynylcyclohexyl)carbamate has demonstrated potential is in catalytic processes. Its ability to act as a ligand in metal-catalyzed reactions has been explored extensively. Studies have shown that this compound can enhance the selectivity and efficiency of catalysts used in hydrogenation, oxidation, and coupling reactions. This makes it a valuable tool for developing more sustainable chemical processes.

The structural versatility of Tert-butyl (1-ethynylcyclohexyl)carbamate allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, modifying the ethynyl group can lead to compounds with enhanced electronic properties or improved solubility. Such modifications are expected to open new avenues for its use in nanotechnology and optoelectronics.

In conclusion, Tert-butyl (1-ethynylcyclohexyl)carbamate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and catalysis, make it a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies is likely to grow significantly.